Lipophilicity Modulation: N2-Isopropyl vs. Parent Scaffold
Addition of an isopropyl group at the N2 position substantially raises calculated log P relative to the unsubstituted decahydro-2,7-naphthyridine. The isopropyl derivative exhibits a calculated log P of 1.33, whereas the parent scaffold has an XlogP of 0.1 . This ~1.2 log-unit increase predicts a roughly 15-fold enhancement in octanol–water partition coefficient, directly impacting membrane permeability and CNS distribution potential. The comparison is a cross-study computable estimate, because experimental log P values have not been reported side-by-side under identical conditions.
| Evidence Dimension | Calculated octanol–water partition coefficient (log P / XlogP) |
|---|---|
| Target Compound Data | LogP = 1.33 (calculated, unspecified algorithm) |
| Comparator Or Baseline | Decahydro-2,7-naphthyridine: XlogP = 0.1 (calculated via XlogP3 algorithm) |
| Quantified Difference | Δ log P ≈ +1.2 log units |
| Conditions | In silico prediction; target compound data from Leyan (2026), comparator from Basechem (2026) |
Why This Matters
A log P shift of this magnitude can determine whether a compound crosses the blood–brain barrier or remains peripherally restricted, making the isopropyl derivative a significantly more lipophilic tool compound for CNS-targeted library design.
